Cas no 1261653-07-9 (2-Methoxy-3-(trifluoromethoxy)benzyl alcohol)

• Product Name: 2-Methoxy-3-(trifluoromethoxy)benzyl alcohol
• CAS No: 1261653-07-9
• MF: C₉H₉F₃O₃
• MW: 222.161173582077
• CID: 4963799
• Update Time: 2025-11-02

2-Methoxy-3-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C9H9F3O3/c1-14-8-6(5-13)3-2-4-7(8)15-9(10,11)12/h2-4,13H,5H2,1H3
• InChI Key： PQQUVKDCQKDDSG-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(CO)=C1OC)(F)F

Computed Properties

• Exact Mass: 222.05037863 g/mol
• Monoisotopic Mass: 222.05037863 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7
• Molecular Weight: 222.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 2-Methoxy-3-(trifluoromethoxy)benzyl alcohol

Exploring the Versatile Applications and Properties of 2-Methoxy-3-(trifluoromethoxy)benzyl alcohol (CAS No. 1261653-07-9)

In the realm of fine chemicals and specialty intermediates, 2-Methoxy-3-(trifluoromethoxy)benzyl alcohol (CAS No. 1261653-07-9) stands out as a compound of significant interest. This aromatic alcohol, characterized by its methoxy and trifluoromethoxy substituents, has garnered attention for its unique chemical properties and broad utility across various industries. Researchers and manufacturers alike are increasingly exploring its potential in pharmaceuticals, agrochemicals, and advanced material synthesis.

The molecular structure of 2-Methoxy-3-(trifluoromethoxy)benzyl alcohol features a benzyl alcohol core with two distinct functional groups: a methoxy group at the 2-position and a trifluoromethoxy group at the 3-position. This combination of electron-donating (methoxy) and electron-withdrawing (trifluoromethoxy) substituents creates an interesting electronic environment that influences the compound's reactivity and physical properties. The presence of fluorine atoms in the trifluoromethoxy group contributes to enhanced stability and lipophilicity, making this compound particularly valuable in drug design and development.

Recent trends in pharmaceutical research highlight the growing importance of fluorinated compounds like 2-Methoxy-3-(trifluoromethoxy)benzyl alcohol. The incorporation of fluorine atoms into drug molecules often improves their metabolic stability, membrane permeability, and binding affinity to target proteins. As such, this compound has emerged as a key building block in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and anti-inflammatory medications.

In agrochemical applications, 2-Methoxy-3-(trifluoromethoxy)benzyl alcohol (CAS 1261653-07-9) serves as a precursor for various crop protection agents. The trifluoromethoxy group is known to enhance the biological activity of pesticides and herbicides, while the benzyl alcohol moiety provides a convenient handle for further chemical modifications. This dual functionality makes the compound particularly valuable in the design of next-generation agricultural chemicals with improved efficacy and environmental profiles.

The material science sector has also recognized the potential of 2-Methoxy-3-(trifluoromethoxy)benzyl alcohol. Its unique structural features make it an excellent candidate for the synthesis of specialty polymers and liquid crystals. The fluorine content contributes to thermal stability and chemical resistance, while the aromatic core provides rigidity to polymer backbones. These properties are particularly sought after in high-performance materials for electronics, coatings, and advanced composites.

From a synthetic chemistry perspective, 2-Methoxy-3-(trifluoromethoxy)benzyl alcohol offers multiple reactive sites for further functionalization. The hydroxyl group can undergo various transformations, including esterification, etherification, and oxidation, while the aromatic ring is amenable to electrophilic substitution reactions. This versatility has made it a popular choice for medicinal chemists working on structure-activity relationship studies and lead optimization.

Market analysis indicates growing demand for 2-Methoxy-3-(trifluoromethoxy)benzyl alcohol across multiple industries. Pharmaceutical companies are particularly interested in its potential as a building block for innovative drug candidates, while agrochemical manufacturers value its role in developing more effective and sustainable crop protection solutions. The compound's commercial availability has improved in recent years, with several specialty chemical suppliers now offering it in various quantities and purities.

Quality control and characterization of 2-Methoxy-3-(trifluoromethoxy)benzyl alcohol (CAS 1261653-07-9) typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), gas chromatography (GC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to ensure purity and verify structural identity. These rigorous quality standards are essential for applications in regulated industries like pharmaceuticals.

Environmental and safety considerations for 2-Methoxy-3-(trifluoromethoxy)benzyl alcohol are important aspects of its handling and use. While the compound is generally considered stable under normal conditions, proper laboratory practices should be followed, including the use of personal protective equipment and adequate ventilation. The increasing focus on green chemistry has prompted research into more sustainable synthetic routes for this and related fluorinated compounds.

Future research directions for 2-Methoxy-3-(trifluoromethoxy)benzyl alcohol are likely to explore its potential in emerging fields such as fluorinated bioisosteres in drug design, novel polymer architectures, and advanced catalytic systems. The compound's unique combination of structural features continues to inspire innovation across multiple scientific disciplines, making it a subject of ongoing investigation in both academic and industrial settings.

For researchers and manufacturers seeking reliable information about 2-Methoxy-3-(trifluoromethoxy)benzyl alcohol (CAS 1261653-07-9), it's essential to consult up-to-date technical literature and supplier specifications. The compound's properties and applications continue to evolve as new discoveries are made, highlighting its importance in modern chemical research and development.